N-Biotinyl D-erythro-Sphingosine-1-phosphate
N-Biotinyl D-erythro-Sphingosine-1-phosphate
Brand Name:
Vulcanchem
CAS No.:
1093733-24-4
VCID:
VC0118887
InChI:
InChI=1S/C28H52N3O7PS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-24(32)22(20-38-39(35,36)37)29-26(33)19-16-15-18-25-27-23(21-40-25)30-28(34)31-27/h14,17,22-25,27,32H,2-13,15-16,18-21H2,1H3,(H,29,33)(H2,30,31,34)(H2,35,36,37)/b17-14+/t22?,23-,24+,25-,27-/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(COP(=O)(O)O)NC(=O)CCCCC1C2C(CS1)NC(=O)N2)O
Molecular Formula:
C₂₈H₅₂N₃O₇PS
Molecular Weight:
605.77
N-Biotinyl D-erythro-Sphingosine-1-phosphate
CAS No.: 1093733-24-4
Reference Standards
VCID: VC0118887
Molecular Formula: C₂₈H₅₂N₃O₇PS
Molecular Weight: 605.77
CAS No. | 1093733-24-4 |
---|---|
Product Name | N-Biotinyl D-erythro-Sphingosine-1-phosphate |
Molecular Formula | C₂₈H₅₂N₃O₇PS |
Molecular Weight | 605.77 |
IUPAC Name | [(E,3R)-2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-3-hydroxyoctadec-4-enyl] dihydrogen phosphate |
Standard InChI | InChI=1S/C28H52N3O7PS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-24(32)22(20-38-39(35,36)37)29-26(33)19-16-15-18-25-27-23(21-40-25)30-28(34)31-27/h14,17,22-25,27,32H,2-13,15-16,18-21H2,1H3,(H,29,33)(H2,30,31,34)(H2,35,36,37)/b17-14+/t22?,23-,24+,25-,27-/m0/s1 |
SMILES | CCCCCCCCCCCCCC=CC(C(COP(=O)(O)O)NC(=O)CCCCC1C2C(CS1)NC(=O)N2)O |
Synonyms | (3aS,4S,6aR)-Hexahydro-N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide; |
PubChem Compound | 71314015 |
Last Modified | Nov 11 2021 |
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